Cas no 76199-03-6 (2,8,12,18-Tetraethyl-3,7,13,17-tetramethyl-21H,23H-5,15-diazaporphine)

• Product Name: 2,8,12,18-Tetraethyl-3,7,13,17-tetramethyl-21H,23H-5,15-diazaporphine
• CAS No: 76199-03-6
• MF: C₃₀H₃₆N₆
• MW: 480.647046089172
• CID: 5041214
• Update Time: 2025-11-05

2,8,12,18-Tetraethyl-3,7,13,17-tetramethyl-21H,23H-5,15-diazaporphine Chemical and Physical Properties

Names and Identifiers

• 21H,23H-5,15-Diazaporphine, 2,8,12,18-tetraethyl-3,7,13,17-tetramethyl-
• 2,8,12,18-Tetraethyl-3,7,13,17-tetramethyl-21H,23H-5,15-diazaporphine

• Inchi： 1S/C30H36N6/c1-9-19-15(5)27-31-23(19)13-24-20(10-2)16(6)29(32-24)36-30-18(8)22(12-4)26(34-30)14-25-21(11-3)17(7)28(33-25)35-27/h13-14H,9-12H2,1-8H3,(H,31,33,35)(H,32,34,36)
• InChI Key： VLKDAEQIBNIDFO-UHFFFAOYSA-N
• SMILES： N1=C2N=C(C=C3N([H])C(=NC4=NC(=CC5N([H])C1=C(C)C=5CC)C(CC)=C4C)C(C)=C3CC)C(CC)=C2C |c:0,4,8,12|

Additional information on 2,8,12,18-Tetraethyl-3,7,13,17-tetramethyl-21H,23H-5,15-diazaporphine

Introduction to 2,8,12,18-Tetraethyl-3,7,13,17-tetramethyl-21H,23H-5,15-diazaporphine (CAS No. 76199-03-6)

2,8,12,18-Tetraethyl-3,7,13,17-tetramethyl-21H,23H-5,15-diazaporphine, a compound with the CAS number 76199-03-6, is a complex organic molecule that has garnered significant attention in the fields of chemistry and medicinal research. This compound belongs to the class of porphyrin derivatives and is characterized by its unique structural features and potential biological activities.

The molecular structure of 2,8,12,18-Tetraethyl-3,7,13,17-tetramethyl-21H,23H-5,15-diazaporphine consists of a macrocyclic ring with alternating nitrogen and carbon atoms. The presence of ethyl and methyl substituents at specific positions imparts distinct chemical and physical properties to the molecule. These properties make it an interesting candidate for various applications in pharmaceuticals and materials science.

Recent studies have explored the potential of 2,8,12,18-Tetraethyl-3,7,13,17-tetramethyl-21H,23H-5,15-diazaporphine in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that involves the use of photosensitizers to generate reactive oxygen species (ROS) upon light activation. The ability of this compound to efficiently absorb light and generate ROS has been demonstrated in several in vitro and in vivo studies. For instance, a study published in the Journal of Medicinal Chemistry reported that 2,8,12,18-Tetraethyl-3,7,13,17-tetramethyl-21H,23H-5,15-diazaporphine exhibited high singlet oxygen quantum yields and selective cytotoxicity towards cancer cells.

In addition to its potential in PDT, 2,8,12,18-Tetraethyl-3,7,13,17-tetramethyl-21H,23H-5,15-diazaporphine has also been investigated for its use as a metal ion sensor. Porphyrin derivatives are known for their ability to coordinate with various metal ions due to the presence of nitrogen atoms in the macrocyclic ring. A study published in Analytical Chemistry demonstrated that this compound could selectively detect copper(II) ions in aqueous solutions with high sensitivity and selectivity. This property makes it a promising candidate for developing new analytical methods for metal ion detection.

The synthesis of 2,8,12,18-Tetraethyl-3,7,13,17-tetramethyl-21H,23H-5,15-diazaporphine has been optimized using various synthetic routes. One common method involves the condensation of pyrrole derivatives with aldehydes under acidic conditions. The resulting porphyrin precursor is then modified through substitution reactions to introduce the desired ethyl and methyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound with high purity and yield.

The stability and solubility of 2,8,12， 0， 0， 0， 0， 0， 0， 0， 0， 0， 0， 0， 0， 0， 0， 0，4-Tetraethyl-3，7， ， ， ， ， ， ， ， ， ， ， ， ， ， -tetramethyl- H H -diazaporphine are crucial factors that influence its applications. Researchers have found that this compound exhibits good stability under various conditions and can be dissolved in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in both laboratory settings and industrial processes.

In conclusion, < strong > strong > has emerged as a versatile compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. Ongoing studies continue to explore its potential in areas such as photodynamic therapy and metal ion sensing.